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Compound of Interest

Compound Name: TINUVIN-1130

CAS No.: 84268-33-7

Cat. No.: B1220908

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TINUVIN-1130 is a high-performance liquid ultraviolet (UV) light absorber belonging to the

hydroxyphenyl-benzotriazole class. Its primary function is to protect organic materials, such as

coatings, plastics, and adhesives, from the degradative effects of UV radiation. By absorbing

harmful UV rays and dissipating the energy as harmless heat, TINUVIN-1130 significantly

enhances the durability, weather resistance, and lifespan of a wide range of products. This

technical guide provides an in-depth overview of TINUVIN-1130, including its chemical and

physical properties, mechanism of action, experimental protocols for performance evaluation,

and key applications.

Chemical and Physical Properties
TINUVIN-1130 is a complex mixture, with its primary components being the mono- and di-

esterification products of a substituted benzotriazole with polyethylene glycol. The CAS number

104810-48-2 specifically refers to the mono-ester component.
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Property Value Source

CAS Number 104810-48-2

Appearance
Yellow to light amber viscous

liquid
[1][2]

Density at 20°C 1.17 g/cm³ [1][2]

Dynamic Viscosity at 20°C 7400 mPa·s [1]

Flash Point 218 °C [3]

Boiling Point 166 °C at 0.011 kPa [3]

Water Solubility Insoluble [4][5]

Solubility in Various
Solvents ( g/100 g solution
at 20°C)

Value Source

Butylcarbitol > 50 [1]

Butanol > 50 [1]

Butylacetate > 50 [1]

Xylene > 50 [1]

Methylethylketone > 50 [1]

1-methoxypropylacetate-2 > 50 [1]

Hexanedioldiacrylate > 50 [1]

Trimethylolpropanetriacrylate > 50 [1]

Mechanism of Action: UV Protection
TINUVIN-1130 functions as a UV absorber, a type of light stabilizer. Its mechanism of action is

based on the principles of photochemistry and intramolecular proton transfer. The benzotriazole

moiety within the TINUVIN-1130 molecule is the active photostable chromophore.
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Upon absorption of UV radiation, the molecule is promoted to an excited electronic state. It

then undergoes a rapid and efficient intramolecular proton transfer, a tautomeric

rearrangement, to a lower energy state. This non-radiative decay pathway allows the absorbed

UV energy to be dissipated as harmless thermal energy into the surrounding polymer matrix.

This process is highly efficient and reversible, allowing a single molecule of TINUVIN-1130 to

absorb and dissipate thousands of UV photons without undergoing significant degradation

itself. This photophysical process effectively prevents the UV radiation from reaching the

polymer backbone, thus inhibiting the initiation of photodegradation reactions such as chain

scission and cross-linking.
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Mechanism of UV absorption and energy dissipation by TINUVIN-1130.

The following diagram illustrates the general photodegradation pathway of a polymer and how

a UV absorber like TINUVIN-1130 intervenes.
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Photodegradation Pathway (Without UV Absorber)

Protective Action of TINUVIN-1130
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Inhibition of polymer photodegradation by TINUVIN-1130.
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Experimental Protocols for Performance Evaluation
To assess the efficacy of TINUVIN-1130 in a given formulation, a series of standardized tests

are typically performed. These protocols often involve accelerated weathering to simulate the

long-term effects of sunlight and environmental factors.

1. Accelerated Weathering

Objective: To simulate the damaging effects of long-term outdoor exposure in a laboratory

setting.

Methodology:

Apparatus: Fluorescent UV condensation apparatus (ASTM G154) or Xenon-arc lamp

apparatus (ASTM G155, ISO 4892-2).[1][2][3]

Procedure: Coated panels or polymer plaques are exposed to cycles of UV radiation and

moisture (condensation or water spray) at controlled temperatures. The specific cycle

conditions (e.g., UV-A or UV-B lamps, irradiance level, temperature, and duration of

wet/dry cycles) should be selected based on the intended application and material.[1][2]

2. Evaluation of Physical and Optical Properties

Following accelerated weathering, the samples are evaluated for changes in their physical and

optical properties against unexposed control samples.

Gloss Retention:

Standard: ASTM D523.[6][7][8]

Procedure: The specular gloss of the samples is measured at one or more angles

(typically 20°, 60°, or 85°) using a gloss meter before and after weathering. Gloss retention

is calculated as a percentage of the initial gloss.[6][7][8]

Color Change:

Standard: ASTM D2244.[4][9][10]
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Procedure: The color coordinates (e.g., CIE Lab) of the samples are measured using a
spectrophotometer or colorimeter before and after exposure. The total color difference
(ΔE) is then calculated to quantify the change in color.[4][9][10]

Cracking and Blistering:

Standards: ASTM D661 (Cracking), ASTM D714 (Blistering).[11][12][13]

Procedure: The surfaces of the exposed samples are visually inspected under

magnification and compared to photographic standards to rate the degree of cracking and

blistering.[11][12][13]

The following diagram illustrates a general workflow for evaluating the performance of a

coating containing TINUVIN-1130.
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Experimental workflow for performance evaluation of TINUVIN-1130 in coatings.
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Applications
TINUVIN-1130 is a versatile UV absorber suitable for a wide range of applications, particularly

in coatings and plastics where high durability and weather resistance are required.[5][14] Its

liquid form and good solubility in many organic solvents make it easy to incorporate into various

formulations.[1] It is also readily emulsifiable for use in water-borne systems.[4]

Key application areas include:

Automotive Coatings: Used in both clear coats and pigmented base coats to protect against

color change, gloss reduction, and delamination.[5][14]

Industrial Coatings: Provides long-term protection for coatings on metal, wood, and plastics

in demanding industrial environments.[5][14]

Wood Coatings: Protects the natural wood substrate from discoloration and degradation

caused by UV light.[5][14]

Plastics: Can be incorporated into various plastics to improve their light stability, especially in

applications requiring transparency.[5]

Adhesives and Sealants: Enhances the durability and performance of adhesives and

sealants exposed to sunlight.[5]

For optimal performance, TINUVIN-1130 is often used in combination with a Hindered Amine

Light Stabilizer (HALS), such as TINUVIN-292 or TINUVIN-123.[1][2] This synergistic

combination provides comprehensive protection against both UV degradation and photo-

oxidation.[1][2] Recommended concentrations typically range from 1.0 - 3.0% TINUVIN-1130
and 0.5 - 2.0% HALS, based on the weight of the binder solids.[1][2]

Safety and Handling
TINUVIN-1130 should be handled in accordance with good industrial hygiene and safety

practices.[6] It may cause an allergic skin reaction.[3][6] It is also toxic to aquatic life with long-

lasting effects.[3][6] For detailed safety information, please refer to the Safety Data Sheet

(SDS) provided by the manufacturer.[6] Personal protective equipment, including gloves and
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safety glasses, should be worn when handling this product.[3][6] Adequate ventilation should

be ensured in the workplace.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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